Cas no 869651-60-5 (1,2-Benzisothiazol-3-amine, N-[[3-(trifluoromethyl)phenyl]methyl]-,1,1-dioxide)

• Product Name: 1,2-Benzisothiazol-3-amine, N-[[3-(trifluoromethyl)phenyl]methyl]-,1,1-dioxide
• CAS No: 869651-60-5
• MF: C₁₅H₁₁F₃N₂O₂S
• MW: 340.320252656937
• CID: 1864654
• Update Time: 2025-01-10

1,2-Benzisothiazol-3-amine, N-[[3-(trifluoromethyl)phenyl]methyl]-,1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3-amine, N-[[3-(trifluoromethyl)phenyl]methyl]-,1,1-dioxide
• 1,2-Benzisothiazol-3-amine, N-[[3-(trifluoromethyl)phenyl]methyl]-, 1,1-dioxide

• Inchi： 1S/C15H11F3N2O2S/c16-15(17,18)11-5-3-4-10(8-11)9-19-14-12-6-1-2-7-13(12)23(21,22)20-14/h1-8H,9H2,(H,19,20)
• InChI Key： OBQOUSMUAHLEFO-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(NCC2=CC=CC(C(F)(F)F)=C2)=N1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Melting Point: 254-256 °C(Solv: acetone (67-64-1))
• Boiling Point: 466.7±55.0 °C(Predicted)
• pka: -1.31±0.20(Predicted)